![molecular formula C6H10O3 B1626810 Ethyl acetoacetate-2,4-13C2 CAS No. 77504-74-6](/img/structure/B1626810.png)
Ethyl acetoacetate-2,4-13C2
Overview
Description
Ethyl acetoacetate-2,4-13C2 is the ethyl ester of acetoacetic acid . It is a colorless liquid and is widely used as a chemical intermediate in the production of a wide variety of compounds .
Synthesis Analysis
Ethyl acetoacetate is an extremely useful molecule that can be used to make ketones and other molecules . The synthesis involves the Claisen condensation of ethyl acetate . Two moles of ethyl acetate condense to form one mole each of ethyl acetoacetate and ethanol .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula: 13CH3CO13CH2CO2CH2CH3 .Chemical Reactions Analysis
Ethyl acetoacetate is often used in the acetoacetic ester synthesis similar to diethyl malonate in the malonic ester synthesis or the Knoevenagel condensation . It is also subject to keto-enol tautomerism .Physical And Chemical Properties Analysis
This compound is a colorless liquid with a fruity odor . It has a refractive index of 1.419, a boiling point of 181 °C, a melting point of -43 °C, and a density of 1.045 g/mL at 25 °C .Scientific Research Applications
Improving Biodiesel Properties
Ethyl acetoacetate has been studied as a potential bio-based diluent for improving the cold flow properties of biodiesel from waste cooking oil. The addition of ethyl acetoacetate was found to decrease the cold filter plugging point and pour point of biodiesel, indicating an improvement in its cold flow properties. This application is beneficial for biodiesel derived from sources with high saturated fatty acid content, which typically have poor cold flow properties. The findings suggest ethyl acetoacetate as an acceptable bio-based diluent for biodiesel application, fulfilling the ASTM D6751 standards for most parameters, including kinematic viscosity, acid value, and oxidative stability, with the exception of flash point at concentrations of 10vol% and above (Leichang Cao et al., 2014).
Catalysis and Organic Synthesis
Ethyl acetoacetate serves as a key reactant in enantioselective catalytic asymmetric hydrogenation reactions, evaluated in room temperature ionic liquids for its efficiency. This application showcases its role in producing compounds with high selectivity and facilitating easy recycling of the catalytic system (M. Berthod et al., 2004). Additionally, ethyl acetoacetate is utilized in metal-free arylation processes with hypervalent diaryliodonium salts, providing a clean and efficient method for synthesizing valuable compounds like antimalarial ELQ-300 under mild conditions (Andrii Monastyrskyi et al., 2015).
Antioxidant and Oxidative Stress Studies
Ethyl 2-methyl acetoacetate (EMA), a derivative of ethyl acetoacetate, has been identified as an allelochemical with inhibitory effects on the growth of the marine unicellular alga Phaeodactylum tricornutum. The study indicates that EMA exposure leads to oxidative damage and induces antioxidant responses in P. tricornutum, contributing to the understanding of EMA's inhibitory mechanism on algal growth and highlighting the oxidative stress and antioxidant defense mechanisms in marine organisms (Cuiyun Yang et al., 2011).
Mechanism of Action
Target of Action
Ethyl acetoacetate-2,4-13C2 is a stable isotope-labeled compound, often used in scientific research
Mode of Action
It’s known that ethyl acetoacetate, the parent compound, can undergo a variety of chemical reactions, including condensation reactions and transformations into other compounds . The presence of the 13C isotopes may influence these reactions, potentially allowing for the tracking of the compound’s metabolic fate in biochemical systems.
Pharmacokinetics
It can be inferred that, like ethyl acetoacetate, it is likely to be absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys . The presence of the 13C isotopes may influence these processes and could potentially be used to track the compound’s pharmacokinetics.
Safety and Hazards
Future Directions
Ethyl acetoacetate is a building block in organic synthesis . Its use in the acetoacetic ester synthesis and the Knoevenagel condensation suggests potential for further applications in the synthesis of a wide variety of compounds .
Relevant Papers The paper titled “The keto–enol tautomerization of ethyl acetoacetate in choline ionic liquids: the role of cation and anion in switching the tautomeric equilibrium” discusses the role of the explicit treatment of four different choline-based ionic liquids in the tautomeric equilibrium of ethyl acetoacetate .
Biochemical Analysis
Biochemical Properties
Ethyl acetoacetate-2,4-13C2 is subject to keto-enol tautomerism . In this process, it behaves similarly to acetylacetone . The enol form of this compound is moderately acidic . The resulting carbanion undergoes nucleophilic substitution . This property makes it a useful molecule in the synthesis of ketones and other molecules .
Cellular Effects
It is known that acetate, a related compound, acts as a metabolic sensor linking nutrient balance and cellular stress responses with gene transcription and the regulation of protein function .
Molecular Mechanism
The molecular mechanism of this compound involves the formation of an enolate, which can undergo nucleophilic substitution . This property is often used in the acetoacetic ester synthesis, comparable to diethyl malonate in the malonic ester synthesis or the Knoevenagel condensation .
Temporal Effects in Laboratory Settings
The NMR spectrum of the equilibrium mixture of the this compound tautomers at room temperature is markedly altered by the addition of a small amount of the sodium enolate .
Metabolic Pathways
This compound is involved in the acetoacetic ester synthesis . This process is comparable to diethyl malonate in the malonic ester synthesis or the Knoevenagel condensation .
Subcellular Localization
It is known that ACSS2, an enzyme that converts acetate to acetyl-CoA, is present in the cytosol and nuclei of many cell types .
Properties
IUPAC Name |
ethyl 3-oxo(2,4-13C2)butanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i2+1,4+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYIBRDXRRQCHLP-NDLBAUGKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[13CH2]C(=O)[13CH3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60480001 | |
Record name | Ethyl acetoacetate-2,4-13C2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60480001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77504-74-6 | |
Record name | Ethyl acetoacetate-2,4-13C2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60480001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 77504-74-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.